Cas no 1367926-76-8 (5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)-
• CAS No: 1367926-76-8
• MF: C₆H₄F₃NO₃
• MW: 195.09607219696
• CID: 5251425
• PubChem ID: 82373552
• Update Time: 2025-05-20

5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)-

• Inchi： 1S/C6H4F3NO3/c1-2-3(6(7,8)9)4(5(11)12)13-10-2/h1H3,(H,11,12)
• InChI Key： KFIDQXQBWIKRBW-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C(F)(F)F)C(C)=N1

Computed Properties

• Exact Mass: 195.01432748g/mol
• Monoisotopic Mass: 195.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)-

Comprehensive Overview of 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- (CAS No. 1367926-76-8)

5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- (CAS No. 1367926-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable building block in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a key intermediate for synthesizing novel therapeutics. The compound's CAS No. 1367926-76-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in scientific communities.

One of the most discussed topics in the context of 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- is its role in crop protection. Agrochemical companies are exploring its derivatives for developing next-generation pesticides with improved efficacy and environmental safety. The trifluoromethyl moiety is known to enhance the bioactivity of such compounds, aligning with the industry's focus on sustainable solutions.

From a synthetic perspective, 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- offers versatility in organic synthesis. Its reactive carboxyl group allows for easy functionalization, enabling the creation of diverse molecular architectures. This feature is particularly valuable in pharmaceutical intermediates, where structural modifications are often required to optimize drug candidates.

The compound's thermal stability and solubility profile are also subjects of ongoing research. Scientists are investigating its behavior under various conditions to optimize its use in formulation development. These studies are critical for ensuring the compound's compatibility with different delivery systems, a common concern in drug development pipelines.

In the realm of material science, 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- has shown promise as a precursor for advanced polymers. Its ability to impart fluorine-containing properties to materials makes it attractive for applications requiring chemical resistance or low surface energy. This aligns with the growing interest in high-performance materials across industries.

Quality control of 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- is another area of focus. Analytical methods such as HPLC and NMR are routinely employed to verify its purity and structural integrity. These quality assurance measures are essential for researchers who rely on consistent compound characteristics for reproducible results in their experiments.

The environmental fate of 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)- derivatives is being actively studied. With increasing regulatory scrutiny on persistent organic pollutants, understanding the biodegradation pathways of such compounds has become crucial. This research contributes to the development of greener chemical processes and safer end products.

From a commercial standpoint, the global market for 5-Isoxazolecarboxylic acid derivatives is expanding steadily. Chemical manufacturers are scaling up production to meet the growing demand from pharmaceutical and agrochemical sectors. The compound's CAS No. 1367926-76-8 serves as an important identifier in these supply chains, ensuring accurate material tracking and regulatory compliance.

Looking ahead, the scientific community anticipates further discoveries involving 5-Isoxazolecarboxylic acid, 3-methyl-4-(trifluoromethyl)-. Its unique structural features continue to inspire innovative applications in drug discovery, agricultural science, and advanced materials. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary challenges in these fields.